Cas no 79792-95-3 (2-(propylthio)phenylamine hydrochloride)

• Product Name: 2-(propylthio)phenylamine hydrochloride
• CAS No: 79792-95-3
• MF: C₉H₁₃NS
• MW: 167.27122092247
• CID: 531949
• PubChem ID: 10442071
• Update Time: 2025-11-02

2-(propylthio)phenylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Propylthio)aniline
• 2-propylsulfanylaniline
• Benzenamine, 2-(propylthio)-
• 2-(propylthio)aniline(SALTDATA: HCl)
• 2-aminophenyl propyl sulphide
• 2-Amino-thiophenol-propylaether
• 2-Propylmercapto-anilin
• 2-propylsulfanyl-aniline
• 2-propylsulfanylphenylamine
• 2-propylthioaniline
• 79792-95-3
• 2-(Propylthio)aniline x1hcl
• DTXSID00439896
• SCHEMBL3628525
• VS-12787
• 2-(propylsulfanyl)aniline
• AKOS000194308
• 2-(propylthio)phenylamine hydrochloride

• MDL： MFCD08691898
• Inchi： 1S/C9H13NS/c1-2-7-11-9-6-4-3-5-8(9)10/h3-6H,2,7,10H2,1H3
• InChI Key： YFHQJDQHIXKPOS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N)CCC

Computed Properties

• Exact Mass: 167.07700
• Monoisotopic Mass: 167.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 268.3±13.0 °C at 760 mmHg
• Flash Point: 116.1±19.8 °C
• PSA: 51.32000
• LogP: 3.35210
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(propylthio)phenylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(propylthio)phenylamine hydrochloride

2-(Propylthio)phenylamine Hydrochloride (CAS No. 79792-95-3): A Comprehensive Overview of Its Properties and Applications

2-(Propylthio)phenylamine hydrochloride (CAS No. 79792-95-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and chemical synthesis. This compound, characterized by its unique thioether and amine functional groups, serves as a versatile intermediate in the development of various bioactive molecules. Its molecular structure, which includes a propylthio moiety attached to an aromatic amine, makes it particularly valuable for designing compounds with tailored properties.

In recent years, the demand for 2-(propylthio)phenylamine hydrochloride has increased due to its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for small molecule inhibitors and receptor modulators. The compound's ability to interact with biological targets has made it a subject of study in the development of treatments for various conditions, aligning with the growing focus on personalized medicine and targeted therapies.

The synthesis of 2-(propylthio)phenylamine hydrochloride involves a series of well-established chemical reactions, including nucleophilic substitution and amine protection-deprotection strategies. These methods ensure high purity and yield, which are critical for its use in high-throughput screening and structure-activity relationship (SAR) studies. The hydrochloride salt form enhances its stability and solubility, making it suitable for a wide range of experimental conditions.

One of the trending topics in the scientific community is the exploration of sulfur-containing compounds for their diverse biological activities. 2-(Propylthio)phenylamine hydrochloride fits into this category, as the thioether linkage can influence the pharmacokinetic and pharmacodynamic profiles of derived molecules. This aligns with the current interest in bioisosteres and metabolically stable compounds, which are often searched for in drug design databases.

From an industrial perspective, CAS No. 79792-95-3 is also relevant in the development of agrochemicals and specialty chemicals. Its structural features allow for modifications that can lead to compounds with herbicidal or fungicidal properties. This application is particularly timely, given the increasing demand for sustainable agriculture solutions and eco-friendly pest control methods.

In addition to its scientific and industrial uses, 2-(propylthio)phenylamine hydrochloride has been the subject of patent literature, highlighting its potential in proprietary formulations. Companies and research institutions often search for novel intermediates like this to gain a competitive edge in intellectual property and innovation-driven markets.

Quality control and analytical characterization of 2-(propylthio)phenylamine hydrochloride are essential to ensure its suitability for research and development. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its identity and purity. These methods are frequently searched for by professionals in the pharmaceutical and chemical analysis fields.

As the scientific community continues to explore the potential of sulfur-functionalized compounds, 2-(propylthio)phenylamine hydrochloride remains a compound of interest. Its applications span from academic research to industrial-scale production, making it a valuable asset in the toolkit of chemists and researchers alike. The compound's relevance in cutting-edge science and its alignment with current trends ensure its continued prominence in the literature and search queries.